Cas no 1803668-66-7 (4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1803668-66-7
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4919517
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H4F3NO/c7-3-1-10-2-4(11)5(3)6(8)9/h1-2,6,11H
• InChI Key： IUNHVWBRLANYMQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine

Professional Introduction to 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1803668-66-7)

4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine

4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine, with the CAS number 1803668-66-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic organic molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluoromethyl and fluoro substituents, combined with a hydroxyl group, makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s structure is characterized by a pyridine ring, which is a common motif in many pharmacologically active agents. The pyridine core provides a stable aromatic system that can interact with biological targets through various non-covalent interactions, such as hydrogen bonding and π-stacking. The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug molecules. This substitution pattern is frequently employed in the development of small-molecule inhibitors and activators.

The fluoro atom at the 3-position of the pyridine ring further contributes to the compound’s pharmacological properties. Fluorine atoms are well-documented for their ability to modulate the electronic and steric properties of molecules, leading to improved bioavailability and selectivity. In particular, fluorinated pyridines have been extensively studied for their roles in antiviral, anticancer, and anti-inflammatory drug candidates.

The hydroxyl group at the 5-position adds another layer of functionality to the molecule. Hydroxyl groups can participate in hydrogen bonding, both as a donor or acceptor, which is crucial for optimizing interactions with biological targets. This feature makes 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing novel treatments for various diseases, including cancer and infectious diseases. The structural features of 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine make it an attractive starting point for designing new therapeutic agents. For instance, its scaffold can be modified to target specific enzymes or receptors involved in disease pathways.

One of the most exciting areas of research involving this compound is its potential application in antiviral therapies. The combination of difluoromethyl, fluoro, and hydroxyl groups provides multiple points of interaction with viral enzymes and proteins. Recent studies have shown that similar fluorinated pyridine derivatives exhibit potent antiviral activity by inhibiting key viral enzymes such as proteases and polymerases. Further research is needed to fully explore this potential.

In addition to antiviral applications, 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine has shown promise in anticancer research. The ability of fluorinated pyridines to modulate enzyme activity has led to the discovery of several lead compounds that inhibit cancer-related kinases and other targets. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit tumor growth while minimizing side effects on normal cells.

The hydroxyl group in the molecule also opens up possibilities for developing anti-inflammatory agents. Hydroxyl-containing compounds are known to interact with inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). By further optimizing the structure of 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine, researchers aim to develop novel anti-inflammatory drugs with improved efficacy and reduced toxicity.

The synthesis of 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are commonly employed to introduce the desired functional groups onto the pyridine scaffold. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

In conclusion, 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1803668-66-7) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a valuable scaffold for designing novel bioactive molecules targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern drug discovery efforts.